Cas no 1804750-55-7 (Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate)

Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate is a fluorinated pyridine derivative with a versatile structure, incorporating both trifluoromethoxy and aminomethyl functional groups. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical applications. The ester group at the 6-position allows for further derivatization, while the aminomethyl moiety provides a reactive handle for additional functionalization. Its unique substitution pattern contributes to potential bioactivity, particularly in the development of bioactive molecules targeting CNS or enzyme inhibition. The compound’s structural features make it suitable for use in medicinal chemistry research, particularly in the synthesis of novel fluorinated heterocycles.
Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate structure
1804750-55-7 structure
Product Name:Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate
CAS No:1804750-55-7
MF:C10H10F4N2O3
MW:282.191616535187
CID:4829651
Update Time:2025-10-12

Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate
    • Inchi: 1S/C10H10F4N2O3/c1-2-18-9(17)8-7(19-10(12,13)14)3-5(11)6(4-15)16-8/h3H,2,4,15H2,1H3
    • InChI Key: QZABMUORWCJUSS-UHFFFAOYSA-N
    • SMILES: FC1=CC(=C(C(=O)OCC)N=C1CN)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 314
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.4

Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029098542-1g
Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate
1804750-55-7 97%
1g
$1,519.80 2022-04-01

Additional information on Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804750-55-7): A Comprehensive Overview

Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1804750-55-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an aminomethyl group, a fluoro substituent, and a trifluoromethoxy group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The synthesis of Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the aminomethyl group at the 2-position of the pyridine ring enhances the compound's ability to interact with biological targets, while the fluoro and trifluoromethoxy groups improve its metabolic stability and binding affinity. These structural elements are critical in designing molecules that can effectively modulate biological pathways and exhibit desirable pharmacological profiles.

In recent years, there has been a growing interest in the development of novel pyridine-based compounds for their potential applications in treating various diseases. The unique combination of functional groups in Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate makes it an attractive candidate for further investigation. Studies have shown that pyridine derivatives can serve as potent inhibitors of enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The presence of the aminomethyl group allows for facile conjugation with other bioactive molecules, enabling the development of prodrugs or targeted delivery systems.

The role of fluorine atoms in pharmaceutical chemistry cannot be overstated. The incorporation of fluorine into drug molecules often enhances their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate, the fluoro substituent at the 3-position contributes to these beneficial effects. Additionally, the trifluoromethoxy group at the 5-position further enhances the molecule's interactions with biological targets by increasing its lipophilicity and reducing its susceptibility to metabolic degradation.

The potential therapeutic applications of Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy strong>)pyridine-6-carboxylate are diverse. Preliminary studies have suggested that this compound may have anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to modulate enzyme activity suggests potential applications in oncology. The compound's interaction with various biological targets may lead to the development of novel anticancer agents that can selectively inhibit tumor growth while minimizing side effects.

The synthesis and characterization of Ethyl 2-(< strong >aminomethyl strong >)-3-fluoro-5-(< strong >trifluoromethoxy strong >)pyridine-6-carboxylate have been extensively studied by researchers around the world. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and understand its reactivity. These studies have provided valuable insights into the compound's chemical behavior and have laid the foundation for further optimization and application.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Ethyl 2-(< strong >aminomethyl strong >)-3-fluoro-5-(< strong >trifluoromethoxy strong >)pyridine-6-carboxylate exemplifies how structural innovation can lead to novel therapeutic agents with significant clinical impact. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, Ethyl 2-(< strong >aminomethyl strong >)-3-fluoro-5-(< strong >trifluoromethoxy strong >)pyridine-6-carboxylate (CAS No. 1804750-55-7) is a versatile organic compound with promising applications in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for drug discovery, offering potential treatments for various diseases. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to advancements in medicine and improve patient outcomes worldwide.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD